Cas no 1400580-54-2 (3,3-dimethyloxan-4-amine hydrochloride)

• Product Name: 3,3-dimethyloxan-4-amine hydrochloride
• CAS No: 1400580-54-2
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD28155170
• CID: 3162821
• PubChem ID: 68291597
• Update Time: 2025-05-26

3,3-dimethyloxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyltetrahydro-2H-pyran-4-amine hydrochloride
• 3,3-dimethyloxan-4-amine hydrochloride
• 3,3-DIMETHYLOXAN-4-AMINE HCL
• SB22769
• OR52315
• AK171932
• AX8327475
• 3,3-Dimethyltetrahydropyran-4-amine hydrochloride
• 2H-Pyran-4-amine, tetrahydro-3,3-dimethyl-, hydrochloride (1:1)
• CS-0051616
• 3,3-dimethyloxan-4-amine;hydrochloride
• SY042850
• 3,3-Dimethyltetrahydro-2H-pyran-4-amine HCl
• 3,3-Dimethyltetrahydro-2H-pyran-4-aminehydrochloride
• AKOS025291345
• 1400580-54-2
• P14562
• MFCD28155170
• DB-199962
• SCHEMBL12493059
• Tetrahydro-3,3-dimethyl-2h-pyran-4-amine hydrochloride
• AS-52190

• MDL： MFCD28155170
• Inchi： 1S/C7H15NO.ClH/c1-7(2)5-9-4-3-6(7)8;/h6H,3-5,8H2,1-2H3;1H
• InChI Key： YICWGEJJNFYUEZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(C)(C)C1)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Melting Point: NA

3,3-dimethyloxan-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3-dimethyloxan-4-amine hydrochloride

3,3-Dimethyloxan-4-amine Hydrochloride (CAS No. 1400580-54-2): A Comprehensive Overview

3,3-Dimethyloxan-4-amine hydrochloride (CAS No. 1400580-54-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R,4S)-3,3-dimethylmorpholin-4-amine hydrochloride, is a chiral amine derivative with a unique structure that offers potential applications in various therapeutic areas.

The chemical structure of 3,3-dimethyloxan-4-amine hydrochloride consists of a six-membered ring with two methyl groups attached to the third carbon atom and an amine group at the fourth position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for drug development.

In recent years, the study of 3,3-dimethyloxan-4-amine hydrochloride has been driven by its potential as a pharmacological agent. Research has shown that this compound exhibits significant activity in modulating various biological pathways, including those involved in neurotransmission and inflammation. For instance, studies have demonstrated that 3,3-dimethyloxan-4-amine hydrochloride can act as an agonist or antagonist at specific receptors, making it a promising lead compound for the development of new drugs.

The synthesis of 3,3-dimethyloxan-4-amine hydrochloride typically involves multi-step processes that ensure the formation of the desired chiral centers. One common synthetic route involves the use of chiral auxiliaries or catalysts to achieve high enantiomeric purity. This is crucial for pharmaceutical applications, where the enantiomeric form of a compound can significantly impact its biological activity and safety profile.

In terms of its pharmacological properties, 3,3-dimethyloxan-4-amine hydrochloride has been evaluated for its effects on central nervous system (CNS) disorders. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects. Additionally, it has been investigated for its potential in treating conditions such as depression and anxiety disorders. The mechanism of action is thought to involve modulation of serotonin and dopamine neurotransmission pathways.

Beyond CNS applications, 3,3-dimethyloxan-4-amine hydrochloride has also shown promise in anti-inflammatory research. In vitro and in vivo studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce inflammation in various models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 3,3-dimethyloxan-4-amine hydrochloride is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3,3-dimethyloxan-4-amine hydrochloride (CAS No. 1400580-54-2) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.